Cas no 2580096-57-5 (rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate)

• Product Name: rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate
• CAS No: 2580096-57-5
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6464123
• PubChem ID: 165893491
• Update Time: 2025-07-09

rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727441
• 2580096-57-5
• rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate

• Inchi： 1S/C10H16N4O2/c1-4-16-8(15)6-5(10(6,2)3)7-12-9(11)14-13-7/h5-6H,4H2,1-3H3,(H3,11,12,13,14)/t5-,6+/m1/s1
• InChI Key： FEYHGLDLTBFXBH-RITPCOANSA-N
• SMILES： O(CC)C([C@@H]1[C@H](C2=NC(N)=NN2)C1(C)C)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.9Ų

Additional information on rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate

Introduction to Rac-Ethyl (1R,3S)-3-(5-Amino-1H-1,2,4-Triazol-3-yl)-2,2-Dimethylcyclopropane-1-Carboxylate and Its Significance in Modern Chemical Biology

Rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate, a compound with the CAS number 2580096-57-5, represents a fascinating intersection of synthetic chemistry and pharmacological innovation. This compound has garnered significant attention in the scientific community due to its unique structural features and potential therapeutic applications. The nomenclature of the compound is meticulously derived from its chemical structure, highlighting key functional groups and stereochemistry that contribute to its biological activity.

The core structure of rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate incorporates a cyclopropane ring substituted with a carboxylate group and an amino-substituted triazole moiety. The presence of the (1R,3S) stereochemistry is particularly noteworthy, as it influences the compound's interactions with biological targets. This stereochemical configuration is often critical in determining the efficacy and selectivity of pharmaceutical agents.

Recent advancements in chemical biology have emphasized the importance of heterocyclic compounds in drug discovery. The 5-amino-1H-1,2,4-triazole moiety in this compound is a prime example of such a structure. Triazoles have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this group into the cyclopropane scaffold enhances the compound's potential as a pharmacophore.

The dimethylcyclopropane core of rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate contributes to its unique physicochemical properties. Cyclopropanes are known for their strained three-membered ring structure, which can lead to high reactivity and specific interactions with biological targets. This feature makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In the realm of drug development, the carboxylate group serves as a key functional moiety. It not only influences the solubility and stability of the compound but also participates in various biochemical interactions. The carboxylate group can engage in hydrogen bonding and ionic interactions with biological targets, enhancing binding affinity and selectivity.

The significance of rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate is further underscored by its potential applications in addressing complex diseases. Current research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic disorders. The precise stereochemistry and functional groups make it a promising candidate for further investigation in these areas.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and experimental validation have been instrumental in understanding the interactions between rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate and its biological targets. These efforts have provided valuable insights into optimizing its pharmacological properties.

The synthesis of rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylate represents a testament to the ingenuity of synthetic chemists. The multi-step synthesis involves strategic transformations that highlight the interplay between organic chemistry principles and modern synthetic methodologies. This compound serves as a model system for exploring new synthetic routes and developing innovative approaches to drug discovery.

The potential therapeutic applications of rac-ethyl (1R,3S)-3-(5-amino-1H-1,2,4-triazol-3-yll)-2-methylcyclopropanecarboxylate are further enhanced by its compatibility with various drug delivery systems. Researchers are exploring its incorporation into nanoparticles and other advanced delivery platforms to improve bioavailability and targeted action.

In conclusion，rac ethyl (SR) 31 amino 11 triazol31 yl22 dimethy cyclopropa n13 carbox ylate CAS no258009657 5 stands as a remarkable example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its unique combination of functional groups， stereochemistry，and potential biological activities makes it a compelling subject for further research。 As our understanding of chemical biology continues to evolve， compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in medicine today。